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Compound of Interest

Compound Name: 6-Methylmercaptopurine Riboside

Cat. No.: B015553 Get Quote

Essential Safety and Handling Guide for 6-
Methylmercaptopurine Riboside
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling of 6-
Methylmercaptopurine Riboside (6-MMPR), a compound utilized in studies on thiopurine

metabolism and as an inhibitor of protein kinase N.[1][2] Due to its hazardous nature, strict

adherence to the following procedures is essential to ensure personnel safety and prevent

environmental contamination.[3] 6-Methylmercaptopurine Riboside is considered a

hazardous substance and may be harmful if swallowed, and can cause skin, eye, and

respiratory irritation.[3][4][5] It is also a poison by the intraperitoneal route and has shown

experimental teratogenic effects.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 6-Methylmercaptopurine Riboside
is provided in the table below.
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Property Value

Appearance White powder[1][4][6]

Molecular Formula C₁₁H₁₄N₄O₄S[6]

Molecular Weight 298.32 g/mol [6]

Solubility Slightly soluble in water[1][6]

Storage Temperature −20°C

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 6-
Methylmercaptopurine Riboside. This is based on general guidelines for handling cytotoxic

and hazardous compounds.[7][8][9]
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PPE Category Item Specification

Hand Protection Gloves

Two pairs of powder-free nitrile

gloves meeting ASTM D6978

standards should be worn.

Change gloves immediately if

contaminated, torn, or

punctured.[9]

Body Protection Gown

A disposable, low-permeability

gown with long sleeves and

tight-fitting cuffs that fastens in

the back.[9]

Respiratory Protection Respirator

A NIOSH-approved N95

respirator or higher is required

to prevent inhalation of

airborne particles.

Eye Protection Safety Goggles or Face Shield

Wear tightly fitting safety

goggles or a full-face shield to

protect against splashes.

Foot Protection Shoe Covers

Disposable shoe covers

should be worn in areas where

the compound is handled.[7]

Handling and Operational Plan
1. Preparation and Weighing:

All handling of 6-Methylmercaptopurine Riboside powder should be conducted within a

certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.

Use a dedicated set of utensils (spatulas, weigh boats) for this compound.

When preparing solutions, add the powder to the solvent slowly to avoid generating dust.

2. Administration and Experimental Use:
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Ensure all procedures are performed in a designated area, clearly marked with hazard signs.

Avoid skin contact at all times. Use appropriate PPE as detailed above.

If there is a risk of splashing, a full-face shield is recommended.[7]

3. Decontamination:

All surfaces and equipment potentially contaminated with 6-Methylmercaptopurine
Riboside should be decontaminated.

A suitable decontamination solution should be used, followed by a thorough rinse with water.

Emergency Procedures
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Emergency Situation Procedure

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention.[5][10]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, holding the eyelids open.

Seek immediate medical attention.[5]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[10]

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and

have them drink 2-4 cupfuls of water or milk.

Seek immediate medical attention.[5]

Spill

Evacuate the area and prevent entry. Wear

appropriate PPE, including respiratory

protection. Cover the spill with an absorbent

material from a cytotoxic spill kit. Carefully

collect the contaminated material into a sealed,

labeled container for hazardous waste disposal.

Clean the spill area with a suitable

decontaminating agent.

Disposal Plan
All waste contaminated with 6-Methylmercaptopurine Riboside is considered hazardous

waste and must be disposed of accordingly.

Solid Waste: Contaminated gloves, gowns, shoe covers, weigh boats, and other disposable

materials should be placed in a clearly labeled, sealed hazardous waste container.
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Liquid Waste: Unused solutions containing 6-Methylmercaptopurine Riboside should be

collected in a designated, sealed, and labeled hazardous waste container. Do not pour down

the drain.[10]

Sharps: Contaminated needles, syringes, and other sharps must be disposed of in a

designated sharps container for hazardous materials.

All hazardous waste must be disposed of through the institution's environmental health and

safety office, following all local, state, and federal regulations.

Workflow for Handling 6-Methylmercaptopurine
Riboside
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Workflow for Safe Handling of 6-Methylmercaptopurine Riboside

Contingency

Preparation
- Assemble all necessary materials

- Verify fume hood/BSC is operational

Don Personal Protective Equipment (PPE)
- Double gloves

- Gown
- N95 Respirator
- Eye Protection
- Shoe Covers

Handling in Containment
- Weigh and prepare solutions in a fume hood or BSC

Experimentation
- Conduct experiment in a designated area

Emergency Procedures
- In case of spill or exposure, follow established protocols

Decontamination
- Clean all work surfaces and equipment

Doff PPE
- Remove PPE in the correct order to avoid contamination

Waste Disposal
- Segregate and dispose of all hazardous waste correctly

Hand Washing
- Wash hands thoroughly with soap and water

Click to download full resolution via product page

Caption: A logical workflow for the safe handling of 6-Methylmercaptopurine Riboside.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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